![molecular formula C10H6BrNO2 B6239447 7-bromo-2H-[1,3]dioxolo[4,5-g]quinoline CAS No. 77566-58-6](/img/no-structure.png)
7-bromo-2H-[1,3]dioxolo[4,5-g]quinoline
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been achieved through various methods. For instance, an efficient one-pot three-component reaction was developed for the synthesis of [1,3]dioxolo [4′,5′:6,7]chromeno [2,3- b ]pyridines . The synthesis was achieved by reacting sesamol, aromatic aldehydes, and 2-aminopropene-1,1,3-tricarbonitrile in the presence of triethylamine at 100 °C under neat reaction condition .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-2H-[1,3]dioxolo[4,5-g]quinoline involves the reaction of 2-hydroxybenzonitrile with 2-bromo-1,3-dioxolane, followed by cyclization with 2-aminobenzamide and subsequent bromination.", "Starting Materials": [ "2-hydroxybenzonitrile", "2-bromo-1,3-dioxolane", "2-aminobenzamide", "bromine" ], "Reaction": [ "Step 1: 2-hydroxybenzonitrile is reacted with 2-bromo-1,3-dioxolane in the presence of a base such as potassium carbonate to form 2-(2-bromo-1,3-dioxolan-2-yl)benzonitrile.", "Step 2: 2-(2-bromo-1,3-dioxolan-2-yl)benzonitrile is then reacted with 2-aminobenzamide in the presence of a catalyst such as copper(II) acetate to form 7-bromo-2-(2-aminobenzamido)-2H-[1,3]dioxolo[4,5-g]quinoline.", "Step 3: The final step involves bromination of 7-bromo-2-(2-aminobenzamido)-2H-[1,3]dioxolo[4,5-g]quinoline using bromine in the presence of a solvent such as acetic acid to yield 7-bromo-2H-[1,3]dioxolo[4,5-g]quinoline." ] } | |
CAS RN |
77566-58-6 |
Product Name |
7-bromo-2H-[1,3]dioxolo[4,5-g]quinoline |
Molecular Formula |
C10H6BrNO2 |
Molecular Weight |
252.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
